Cas no 52092-30-5 (6,7-dihydro-5H-benzo7annulen-5-one)

• Product Name: 6,7-dihydro-5H-benzo7annulen-5-one
• CAS No: 52092-30-5
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 3324408
• PubChem ID: 12588414
• Update Time: 2025-10-30

6,7-dihydro-5H-benzo7annulen-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-BENZOCYCLOHEPTEN-5-ONE, 6,7-DIHYDRO-
• 6,7-dihydro-5H-benzo7annulen-5-one
• 52092-30-5
• WKJSBFXJGZJVET-UHFFFAOYSA-N
• 6,7-dihydro-5H-benzo[7]annulen-5-one
• 5-oxo-6,7-dihydro [5H] benzocycloheptene
• EN300-1387113
• SCHEMBL17261614

• Inchi： 1S/C11H10O/c12-11-8-4-2-6-9-5-1-3-7-10(9)11/h1-3,5-7H,4,8H2
• InChI Key： WKJSBFXJGZJVET-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=CCC1

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6,7-dihydro-5H-benzo7annulen-5-one

Comprehensive Overview of 6,7-dihydro-5H-benzo7annulen-5-one (CAS No. 52092-30-5)

6,7-dihydro-5H-benzo7annulen-5-one (CAS No. 52092-30-5) is a bicyclic organic compound featuring a unique seven-membered ring fused to a benzene moiety. This structure places it within the broader category of annulene derivatives, which are increasingly studied for their applications in organic synthesis, material science, and pharmaceutical intermediates. The compound's ketone functional group enhances its reactivity, making it a versatile building block for heterocyclic chemistry and catalysis.

In recent years, the demand for specialty chemicals like 6,7-dihydro-5H-benzo7annulen-5-one has surged due to their role in developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential as a precursor for fluorescent dyes and OLED materials, aligning with the growing focus on sustainable technologies. The compound's structural flexibility also allows for modifications to optimize properties such as photostability and electron mobility, critical for optoelectronic applications.

From a synthetic perspective, 52092-30-5 is often synthesized via intramolecular cyclization or Friedel-Crafts acylation, methods widely discussed in organic chemistry forums. Its purification typically involves column chromatography or recrystallization, with yields dependent on reaction conditions. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, a topic frequently searched by laboratory professionals.

Environmental and safety considerations are paramount when handling 6,7-dihydro-5H-benzo7annulen-5-one. While not classified as hazardous, standard laboratory safety protocols (e.g., glove use, fume hoods) are recommended. This aligns with the broader industry trend toward green chemistry, where users often search for eco-friendly solvents and waste reduction strategies in synthetic workflows.

The commercial availability of CAS No. 52092-30-5 is supported by several chemical suppliers, with pricing influenced by purity grades (e.g., >98%). Procurement trends indicate rising interest in small-scale batches for academic research, reflecting its niche yet expanding role in R&D pipelines. Forums frequently address questions about storage stability (recommended: 2-8°C under inert gas) and solubility profiles (e.g., in THF or dichloromethane).

Future directions for 52092-30-5 may include exploration in catalysis (e.g., as a ligand) or polymeric materials, areas gaining traction in high-impact journals. Its scalable synthesis and derivatization potential position it as a candidate for patent filings, particularly in nanotechnology and drug discovery—topics frequently queried in scientific databases.

In summary, 6,7-dihydro-5H-benzo7annulen-5-one exemplifies the intersection of fundamental research and applied chemistry. Its multidisciplinary relevance ensures continued interest, whether for industrial applications or theoretical studies on ring strain effects and aromaticity—a testament to the enduring value of small-molecule scaffolds in modern science.